N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide

• IUPAC Name: N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide
• InChI: InChI=1S/C13H21N3O/c1-9-7-15-11(8-14-9)12(17)16(6)10(2)13(3,4)5/h7-8,10H,1-6H3
• InChI Key: USMPOWLCVQMSPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N(C)C(C)C(C)(C)C
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide, also known as DMDB-DMP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. This inhibition leads to the suppression of tumor growth and the death of cancer cells.
Biochemical and Physiological Effects
N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide inhibits the growth and proliferation of cancer cells, including breast cancer, lung cancer, and leukemia cells. In addition, N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide has also been shown to have insecticidal properties, causing paralysis and death in insects.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide for lab experiments is its relatively low toxicity compared to other chemical compounds used in cancer research. This makes it a safer option for researchers to use in their studies. However, one limitation of N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide research. One area of interest is the development of N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide-based cancer treatments. Further research is needed to determine the optimal dosage and administration of N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide for cancer treatment. Additionally, research is needed to investigate the potential insecticidal properties of N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide and its potential use as a pesticide. Finally, more research is needed to explore the flavoring properties of N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide and its potential applications in the food industry.
Conclusion
In conclusion, N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide and its applications in various fields.

Synthesis Methods

N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide can be synthesized by reacting 3,3-dimethylbutan-2-amine with 2,5-dimethylpyrazine-1-carboxylic acid chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide in its pure form.

Scientific Research Applications

N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide has been the subject of various scientific studies due to its potential applications in several fields, including pharmaceuticals, agriculture, and food science. In pharmaceuticals, N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide has been found to exhibit antitumor activity and could be used in the development of cancer treatments. In agriculture, N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide has been shown to have insecticidal properties and could be used as a pesticide. In food science, N-(3,3-dimethylbutan-2-yl)-N,5-dimethylpyrazine-2-carboxamide has been identified as a flavoring agent and could be used to enhance the taste of food products.